Cas no 602262-89-5 (1-chloro-4-(2-isocyanoethyl)benzene)

• Product Name: 1-chloro-4-(2-isocyanoethyl)benzene
• CAS No: 602262-89-5
• MF: C₉H₈ClN
• MW: 165.619521141052
• MDL: MFCD02664678
• CID: 951441
• PubChem ID: 2757783
• Update Time: 2025-09-20

1-chloro-4-(2-isocyanoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROPHENYL)ETHYLISOCYANIDE
• 1-chloro-4-(2-isocyanoethyl)benzene
• EN300-1965922
• AKOS006279417
• 602262-89-5
• SCHEMBL2560685

• MDL： MFCD02664678
• Inchi： 1S/C9H8ClN/c1-11-7-6-8-2-4-9(10)5-3-8/h2-5H,6-7H2
• InChI Key： WRUGNOIFVUHFFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC[N+]#[C-]

Computed Properties

• Exact Mass: 165.0345270g/mol
• Monoisotopic Mass: 165.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 4.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes